Cas no 5879-57-2 (1-(phenylsulfonyl)-4-(pyridin-2-yl)piperazine)

• Product Name: 1-(phenylsulfonyl)-4-(pyridin-2-yl)piperazine
• CAS No: 5879-57-2
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 1611273
• PubChem ID: 782121
• Update Time: 2025-04-21

1-(phenylsulfonyl)-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-4-(pyridin-2-yl)piperazine
• piperazine, 1-(phenylsulfonyl)-4-(2-pyridinyl)-
• Oprea1_440800
• AKOS003263151
• 1-(benzenesulfonyl)-4-pyridin-2-ylpiperazine
• CHEMBL162412
• AKOS024320459
• Cambridge id 5879572
• BIM-0036018.P001
• 1-(benzenesulfonyl)-4-(pyridin-2-yl)piperazine
• Oprea1_441095
• AB00100146-01
• DTXSID80974316
• SCHEMBL4324132
• 1-(Phenylsulfonyl)-4-(2-pyridinyl)piperazine
• 5879-57-2
• Z31097751
• CBMicro_035991

• Inchi： 1S/C15H17N3O2S/c19-21(20,14-6-2-1-3-7-14)18-12-10-17(11-13-18)15-8-4-5-9-16-15/h1-9H,10-13H2
• InChI Key： WISOQOTZMVMLPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 303.10431
• Monoisotopic Mass: 303.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 496.5°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.623
• PSA: 53.51